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Compound of Interest

Compound Name: But-3-yn-1-amine

CAS No.: 14044-63-4

Cat. No.: B154008

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental spectroscopic data for But-3-yn-1-amine is not readily available in

public spectral databases. The data presented in this document is predicted based on the

known spectroscopic behavior of its constituent functional groups (a primary aliphatic amine

and a terminal alkyne). These predictions are intended to provide a reasonable approximation

of the expected spectral characteristics for this molecule and to guide researchers in its

analysis.

Introduction
But-3-yn-1-amine (CAS No: 14044-63-4) is a bifunctional organic molecule incorporating a

primary amine and a terminal alkyne.[1][2][3] This structure makes it a versatile building block

in organic synthesis, particularly for the construction of more complex nitrogen-containing

compounds and for use in click chemistry reactions. Accurate characterization of this

compound is essential for its application in research and development. This technical guide

provides a detailed overview of the predicted spectroscopic data for But-3-yn-1-amine,

covering Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).
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Predicted Spectroscopic Data
The following tables summarize the predicted quantitative data for But-3-yn-1-amine. These

values are derived from established principles of spectroscopy for its functional groups.

Table 1: Predicted ¹H NMR Data for But-3-yn-1-amine
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~2.8 - 3.0 Triplet 2H H-1 (-CH₂-NH₂)

~2.3 - 2.5 Triplet of triplets 2H H-2 (-C≡C-CH₂-)

~1.9 - 2.1 Triplet 1H H-4 (≡C-H)

~1.2 - 1.6 Singlet (broad) 2H -NH₂

Solvent: CDCl₃, Instrument Frequency: 400 MHz

Table 2: Predicted ¹³C NMR Data for But-3-yn-1-amine
Chemical Shift (δ) ppm Assignment

~82 - 85 C-3 (-C≡CH)

~68 - 72 C-4 (-C≡CH)

~40 - 45 C-1 (-CH₂-NH₂)

~20 - 25 C-2 (-C≡C-CH₂-)

Solvent: CDCl₃, Instrument Frequency: 100 MHz

Table 3: Predicted Infrared (IR) Spectroscopy Data for
But-3-yn-1-amine
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Frequency (cm⁻¹) Intensity Assignment

~3350 and ~3450 Medium, Sharp
N-H stretch (asymmetric and

symmetric)[4]

~3300 Strong, Sharp ≡C-H stretch (alkyne)[5]

~2920, ~2850 Medium C-H stretch (aliphatic)

~2120 Weak to Medium C≡C stretch (alkyne)[5]

~1600 Medium N-H bend (scissoring)[6]

~1050 - 1250 Medium-Weak C-N stretch[7]

~650 - 900 Broad, Strong N-H wag[6]

Sample Preparation: Neat liquid film

Table 4: Predicted Mass Spectrometry (MS) Data for But-
3-yn-1-amine

m/z Relative Intensity (%) Assignment

69 Moderate [M]⁺ (Molecular Ion)

68 Moderate [M-H]⁺

41 High [C₃H₅]⁺ (Propargyl cation)

30 High (often base peak)
[CH₂=NH₂]⁺ (from α-cleavage)

[8]

Ionization Method: Electron Ionization (EI)

Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Approximately 5-10 mg of But-3-yn-1-amine is dissolved in about 0.7

mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube. A

small amount of tetramethylsilane (TMS) can be added to serve as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

¹H NMR Spectroscopy: The spectrum is acquired on a 400 MHz or higher field NMR

spectrometer. A standard one-pulse sequence is typically used. For a quantitative spectrum,

a sufficient relaxation delay (e.g., 5 seconds) should be employed. The N-H proton signal

may be broad and can be confirmed by adding a drop of D₂O to the NMR tube and re-

acquiring the spectrum, which will cause the amine protons to exchange with deuterium,

leading to the disappearance of the signal.[4]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is typically acquired on the same instrument

at a frequency of approximately 100 MHz. A proton-decoupled pulse sequence is used to

produce a spectrum with single lines for each unique carbon atom. A sufficient number of

scans are averaged to obtain a good signal-to-noise ratio, as the ¹³C isotope is only present

at about 1.1% natural abundance.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample like But-3-yn-1-amine, the simplest method is to

place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin

film.

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectral range is typically from 4000 cm⁻¹ to 400 cm⁻¹. A background

spectrum of the clean salt plates is recorded first and subtracted from the sample spectrum.

Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Sample Introduction: A dilute solution of But-3-yn-1-amine in a volatile solvent (e.g.,

methanol or dichloromethane) is prepared. The sample can be introduced into the mass

spectrometer via direct infusion or, more commonly, through a gas chromatograph (GC-MS)

for separation from any impurities.
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Ionization: In Electron Ionization (EI), the sample molecules are bombarded with a high-

energy electron beam (typically 70 eV). This causes the molecule to lose an electron,

forming a molecular ion ([M]⁺), which can then undergo fragmentation.

Mass Analysis: The resulting positively charged ions (the molecular ion and its fragments)

are accelerated and separated by a mass analyzer based on their mass-to-charge ratio

(m/z).

Detection: The abundance of each ion is measured by a detector, and the data is presented

as a mass spectrum, which is a plot of relative intensity versus m/z. For amines, the

molecular ion peak is expected to have an odd mass-to-charge ratio due to the presence of

a single nitrogen atom (the Nitrogen Rule).[8]

Mandatory Visualization
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

